Ethyl 1-aminobenzo[b]thieno[2,3-h][1,6]naphthyridine-2-carboxylate

• Molecular Formula: C17H13N3O2S
• Molecular Weight: 323.4 g/mol
• IUPAC Name: ethyl 12-amino-14-thia-9,16-diazatetracyclo[8.7.0.03,8.011,15]heptadeca-1,3,5,7,9,11(15),12,16-octaene-13-carboxylate
• InChI: InChI=1S/C17H13N3O2S/c1-2-22-17(21)15-13(18)12-14-10(8-19-16(12)23-15)7-9-5-3-4-6-11(9)20-14/h3-8H,2,18H2,1H3
• InChI Key: QPSQBUBQEFSIAP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(S1)N=CC3=CC4=CC=CC=C4N=C32)N

Description

Ethyl 1-aminobenzo[b]thieno[2,3-h][1,6]naphthyridine-2-carboxylate is a complex heterocyclic compound that belongs to the class of naphthyridines. This compound is of significant interest due to its potential pharmacological activities and applications in medicinal chemistry. The structure of this compound includes a fused ring system combining benzene, thiophene, and naphthyridine moieties, which contributes to its unique chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 1-aminobenzo[b]thieno[2,3-h][1,6]naphthyridine-2-carboxylate typically involves multi-step reactions starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Thieno Ring: The initial step involves the synthesis of the thieno ring through a cyclization reaction of appropriate precursors.

Formation of the Naphthyridine Ring: The thieno ring is then fused with a naphthyridine ring system through a series of condensation reactions.

Introduction of the Amino Group: The amino group is introduced via nucleophilic substitution reactions.

Esterification: The final step involves the esterification of the carboxylate group to form the ethyl ester.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of catalysts, controlled reaction conditions (temperature, pressure), and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Ethyl 1-aminobenzo[b]thieno[2,3-h][1,6]naphthyridine-2-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Condensation: The compound can undergo condensation reactions with other reagents to form larger molecules.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Condensation: Condensation reactions often involve reagents like aldehydes and ketones under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

Ethyl 1-aminobenzo[b]thieno[2,3-h][1,6]naphthyridine-2-carboxylate has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential anticancer, antimicrobial, and anti-inflammatory properties.

Biological Research: It is used in studies related to enzyme inhibition and receptor binding.

Industrial Applications: The compound can be used in the synthesis of advanced materials and as a precursor for other biologically active molecules.

Mechanism of Action

The mechanism of action of ethyl 1-aminobenzo[b]thieno[2,3-h][1,6]naphthyridine-2-carboxylate involves its interaction with specific molecular targets in biological systems. The compound may inhibit certain enzymes or bind to specific receptors, leading to its pharmacological effects. The exact pathways and targets can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Ethyl 1-aminobenzo[b]thieno[2,3-h][1,6]naphthyridine-2-carboxylate can be compared with other similar compounds such as:

Benzo[b]thieno[2,3-h][1,6]naphthyridine Derivatives: These compounds share a similar core structure but may have different substituents, leading to variations in their biological activities.

Thieno[2,3-b]pyridines: These compounds have a similar thieno ring but differ in the fused ring system, affecting their chemical properties and applications.

Naphthyridine Derivatives: Compounds with different substitutions on the naphthyridine ring can exhibit diverse pharmacological profiles.

The uniqueness of this compound lies in its specific combination of functional groups and fused ring systems, which contribute to its distinct chemical and biological properties.